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Compound of Interest

Compound Name: Chromoionophore XVII

Cat. No.: B1146901

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the immobilization of
Chromoionophore XVII on polymer films for applications in ion sensing and diagnostics.

Introduction

Chromoionophore XVIl is a specialized organic molecule designed to exhibit a color change
upon binding with specific ions.[1] This property makes it a valuable component in the
development of optical sensors (optodes) for detecting ions in various samples. Immobilizing
Chromoionophore XVII onto a solid polymer support enhances its utility by allowing for the
creation of reusable, stable sensor films. These films have potential applications in diverse
fields, including medical diagnostics, environmental monitoring, and pharmaceutical quality
control.

The immobilization process aims to create a durable chemical bond between the
chromoionophore and the polymer matrix, preventing leaching while maintaining the ion-
sensing capabilities of the molecule. This protocol outlines a method for the covalent
attachment of Chromoionophore XVII to a functionalized polymer film.

Properties of Chromoionophore XVII
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Property Value Reference

1-Hydroxy-4-[4-(2-
hydroxyethylsulfonyl)phenylaz

Synonym . .
o]naphthalene-2-sulfonic acid
potassium salt, GIM-541

CAS Number 156122-91-7 [2]

Molecular Formula C18H15KN207S2

Molecular Weight 474.55 g/mol

Form Solid

Signaling Pathway and Experimental Workflow
Signaling Pathway

The fundamental principle behind Chromoionophore XVIlI is its ability to transduce an ion-
binding event into a measurable optical signal. The ionophore component of the molecule
selectively binds to the target ion, which in turn perturbs the electronic structure of the
chromophore, leading to a change in its light absorption properties.
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Signaling pathway of immobilized Chromoionophore XVII.

Experimental Workflow

The overall process involves the preparation of a functionalized polymer film, the activation of
the polymer, the covalent coupling of Chromoionophore XVII, and finally, the evaluation of the

resulting sensor film.
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Start: Prepare Polymer Film

Activate Polymer Surface
(e.g., with EDC/NHS)

Couple Chromoionophore XVII
to Activated Polymer

Wash to Remove
Unbound Chromoionophore

Characterize the Film
(Spectroscopy, Microscopy)

Test lon-Sensing
Performance

End: Functional Sensor Film

Sensor Components

Polymer Support

(e.9.. PMMA-MAA) Chromoionophore XVII lonophore (within Chromo.)

Desired Properties

Good Stability High Sensitivity High Selectivity

Functional lon Sensor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1146901?utm_src=pdf-body-img
https://www.benchchem.com/product/b1146901?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/sial/19684
https://www.scbt.com/p/chromoionophore-xvii-156122-91-7
https://www.benchchem.com/product/b1146901#immobilizing-chromoionophore-xvii-on-polymer-films
https://www.benchchem.com/product/b1146901#immobilizing-chromoionophore-xvii-on-polymer-films
https://www.benchchem.com/product/b1146901#immobilizing-chromoionophore-xvii-on-polymer-films
https://www.benchchem.com/product/b1146901#immobilizing-chromoionophore-xvii-on-polymer-films
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1146901?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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